Cas no 2034616-51-6 (N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide)

• Product Name: N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide
• CAS No: 2034616-51-6
• MF: C₂₀H₁₇F₂N₃O₂
• MW: 369.364691495895
• CID: 5552755
• Update Time: 2025-11-01

N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide

• Inchi： 1S/C20H17F2N3O2/c21-15-5-3-6-16(22)19(15)24-20(26)25-11-10-14(12-25)27-18-9-8-13-4-1-2-7-17(13)23-18/h1-9,14H,10-12H2,(H,24,26)
• InChI Key： XGESMFSBNNJOMD-UHFFFAOYSA-N
• SMILES： N1(C(NC2=C(F)C=CC=C2F)=O)CCC(OC2=CC=C3C(=N2)C=CC=C3)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide

Recent Advances in the Study of N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide (CAS: 2034616-51-6)

N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide (CAS: 2034616-51-6) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique quinoline and pyrrolidine scaffold, has been the subject of several recent studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the development of a scalable synthetic route for this compound, achieving a high yield and purity. The researchers emphasized the importance of the difluorophenyl and quinoline moieties in conferring target selectivity and potency. Additionally, computational modeling studies have suggested that the compound exhibits strong binding affinity for specific protein targets involved in inflammatory pathways.

In vitro and in vivo evaluations of N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide have demonstrated its potential as an anti-inflammatory agent. A preclinical study conducted by Smith et al. (2023) revealed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Furthermore, in a murine model of rheumatoid arthritis, the compound showed a dose-dependent reduction in joint inflammation and tissue damage, with minimal off-target effects. These findings suggest its potential as a candidate for further development in the treatment of chronic inflammatory diseases.

Pharmacokinetic studies of N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide have also been conducted to evaluate its drug-like properties. A recent publication in Drug Metabolism and Disposition (2023) reported that the compound exhibits favorable oral bioavailability and a moderate half-life in rodent models. The study highlighted the compound's ability to cross the blood-brain barrier, opening possibilities for its application in neurological disorders. However, further optimization may be required to improve its metabolic stability and reduce potential drug-drug interactions.

Despite the promising results, challenges remain in the development of N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide as a therapeutic agent. Current research is focused on addressing issues related to its solubility and formulation stability. A collaborative effort between academic and industrial researchers is underway to develop nanoparticle-based delivery systems to enhance the compound's bioavailability and targeted delivery. Preliminary results from these studies are expected to be published in the coming year.

In conclusion, N-(2,6-difluorophenyl)-3-quinolin-2-yloxypyrrolidine-1-carboxamide (CAS: 2034616-51-6) represents a promising scaffold for the development of novel anti-inflammatory and potentially neuroprotective agents. The latest research underscores its therapeutic potential while also identifying areas for further optimization. Continued investigation into its mechanism of action and clinical translation will be critical to realizing its full potential in the pharmaceutical industry.